Cas no 1361769-39-2 (Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1361769-39-2
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931690
• Update Time: 2025-11-03

Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H11F3N2O3/c1-5-6(3-14)4-15-7(9(16)17-2)8(5)18-10(11,12)13/h4H,3,14H2,1-2H3
• InChI Key： SEGGLVOMVBZWHK-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OC)=NC=C(CN)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate

Research Brief on Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1361769-39-2)

Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1361769-39-2) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its pyridine core and trifluoromethoxy substituent, has shown promising potential as a key intermediate in the development of novel therapeutic agents. Recent studies have focused on its applications in targeting specific biological pathways, particularly in the context of neurological disorders and inflammatory diseases.

The structural uniqueness of Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate lies in its trifluoromethoxy group, which enhances its metabolic stability and bioavailability. This feature makes it an attractive candidate for further pharmacological exploration. Recent research has demonstrated its role as a precursor in the synthesis of small molecule inhibitors targeting enzymes such as kinases and proteases, which are critical in disease progression.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's utility in the synthesis of selective kinase inhibitors. The study highlighted its efficacy in modulating kinase activity, with potential applications in oncology. Another study, published in Bioorganic & Medicinal Chemistry Letters, explored its use in developing anti-inflammatory agents, showcasing its ability to inhibit key inflammatory mediators.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Future research directions may include structural modifications to enhance selectivity and efficacy, as well as in vivo studies to validate its therapeutic potential. Overall, Methyl 5-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate represents a versatile and promising scaffold in drug discovery, with broad implications for treating complex diseases.